Cas no 881040-57-9 (4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole)

4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole structure
881040-57-9 structure
Product Name:4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole
CAS No:881040-57-9
MF:C8H6BrNS2
MW:260.173938274384
CID:3055965
PubChem ID:4715015
Update Time:2025-04-21

4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole
    • 881040-57-9
    • BBL020672
    • STK893362
    • 4-(4-bromo-5-methylthiophen-2-yl)-1,3-thiazole
    • NCGC00335652-01
    • AKOS001476178
    • AB01328267-02
    • Inchi: 1S/C8H6BrNS2/c1-5-6(9)2-8(12-5)7-3-11-4-10-7/h2-4H,1H3
    • InChI Key: OBLKELRJVZMTQG-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C2=CSC=N2)SC=1C

Computed Properties

  • Exact Mass: 258.91250Da
  • Monoisotopic Mass: 258.91250Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 69.4Ų

4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole Pricemore >>

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